5-amino-N-methylpentanamidedihydrochloride

• Molecular Formula: C6H16Cl2N2O
• Molecular Weight: 203.11 g/mol
• IUPAC Name: 5-amino-N-methylpentanamide;dihydrochloride
• InChI: InChI=1S/C6H14N2O.2ClH/c1-8-6(9)4-2-3-5-7;;/h2-5,7H2,1H3,(H,8,9);2*1H
• InChI Key: JEVVLHYLSKYGKW-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCCCN.Cl.Cl

Description

5-amino-N-methylpentanamide dihydrochloride is a chemical compound with significant potential in various scientific fields It is an amide derivative, characterized by the presence of an amino group and a methyl group attached to a pentanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-N-methylpentanamide dihydrochloride typically involves the reaction of N-methylpentanamide with an appropriate amine source under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the amide bond. The reaction conditions, such as temperature and pH, are carefully monitored to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of 5-amino-N-methylpentanamide dihydrochloride involves large-scale synthesis using optimized reaction conditions. The process includes steps such as purification and crystallization to obtain the dihydrochloride salt form. Advanced techniques like continuous flow reactors may be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

5-amino-N-methylpentanamide dihydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions vary depending on the desired reaction, typically involving controlled temperatures and pH levels .

Major Products Formed

The major products formed from these reactions include various amine derivatives, oxides, and substituted amides. These products are often characterized using techniques like NMR spectroscopy and mass spectrometry to confirm their structures .

Scientific Research Applications

5-amino-N-methylpentanamide dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research explores its potential therapeutic applications, such as in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-amino-N-methylpentanamide dihydrochloride involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity. The pathways involved include inhibition of certain metabolic enzymes and activation of signaling pathways that regulate cellular functions .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 5-amino-N-methylpentanamide dihydrochloride include:

• 5-amino-4-methylpentanamide
• N-methylpentanamide
• 5-amino-1MQ

Uniqueness

What sets 5-amino-N-methylpentanamide dihydrochloride apart is its unique combination of functional groups, which confer distinct chemical reactivity and biological activity.